Cas no 39716-48-8 (ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate)

Ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate is a heterocyclic compound featuring a fused pyridine-pyridazine core with a hydroxyl group at the 3-position and an ester moiety at the 6-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The presence of both hydroxyl and ester functional groups allows for further derivatization, enabling the synthesis of more complex molecules. Its stable bicyclic framework enhances its utility in medicinal chemistry, where it may serve as a scaffold for bioactive compounds. The compound is typically handled under standard laboratory conditions, ensuring compatibility with common organic synthesis protocols.

ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate structure

39716-48-8 structure

Product Name:ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate

CAS No:39716-48-8

MF:C₁₀H₁₃N₃O₃

MW:223.228522062302

CID:1111959

PubChem ID:12582761

Update Time:2025-06-06

ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3,5,7,8-tetrahydro-3-oxo-Pyrido[4,3-c]pyridazine-6(2H)-carboxylic acid ethyl ester
- ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
- ETHYL 3-OXO-2,3,7,8-TETRAHYDROPYRIDO[4,3-C]PYRIDAZINE-6(5H)-CARBOXYLATE
- Ethyl 3-hydroxy-7,8-dihydropyrido[4,3-c]pyridazine-6(5H)-carboxylate
- ethyl 3-oxo-2,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6-carboxylate
- EN300-78426
- ETHYL3-OXO-2,3,7,8-TETRAHYDROPYRIDO[4,3-C]PYRIDAZINE-6(5H)-CARBOXYLATE
- CS-0452110
- Z1205198063
- SCHEMBL11085578
- AKOS027332536
- 39716-48-8
- AKOS022654758
- ethyl 3-oxo-3,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6(2H)-carboxylate
- Inchi： 1S/C10H13N3O3/c1-2-16-10(15)13-4-3-8-7(6-13)5-9(14)12-11-8/h5H,2-4,6H2,1H3,(H,12,14)
- InChI Key： LBUWFLGJLUHKJK-UHFFFAOYSA-N
- SMILES： O(CC)C(N1CC2=CC(NN=C2CC1)=O)=O

Computed Properties

Exact Mass: 223.09569129g/mol
Monoisotopic Mass: 223.09569129g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 71Å²

Experimental Properties

Density: 1.4±0.1 g/cm3

ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E762238-10mg	ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate	39716-48-8		10mg	$ 50.00	2022-06-05
TRC	E762238-50mg	ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate	39716-48-8		50mg	$ 185.00	2022-06-05
TRC	E762238-100mg	ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate	39716-48-8		100mg	$ 275.00	2022-06-05
Chemenu	CM470267-1g	ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate	39716-48-8	95%+	1g	$451	2023-03-07
Alichem	A029199113-250mg	Ethyl 3-oxo-2,3,7,8-tetrahydropyrido[4,3-c]pyridazine-6(5h)-carboxylate	39716-48-8	95%	250mg	$167.28	2023-09-02
Alichem	A029199113-1g	Ethyl 3-oxo-2,3,7,8-tetrahydropyrido[4,3-c]pyridazine-6(5h)-carboxylate	39716-48-8	95%	1g	$405.90	2023-09-02
Enamine	EN300-78426-0.05g	ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate	39716-48-8	95.0%	0.05g	$168.0	2025-03-21
Enamine	EN300-78426-0.1g	ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate	39716-48-8	95.0%	0.1g	$252.0	2025-03-21
Enamine	EN300-78426-0.25g	ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate	39716-48-8	95.0%	0.25g	$361.0	2025-03-21
Enamine	EN300-78426-0.5g	ethyl 3-hydroxy-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate	39716-48-8	95.0%	0.5g	$569.0	2025-03-21